Cas no 85263-29-2 (1,3-Benzodioxole-5-ethanol,5-acetate)

• Product Name: 1,3-Benzodioxole-5-ethanol,5-acetate
• CAS No: 85263-29-2
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 729304
• Update Time: 2024-01-31

1,3-Benzodioxole-5-ethanol,5-acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-ethanol,5-acetate
• 2-(1,3-benzodioxol-5-yl)ethyl acetate
• 1-acetoxy-2-[(3,4-methylenedioxy)phenyl]ethane
• 2-(BENZO[D][1,3]DIOXOL-5-YL)ETHYL ACETATE

• MDL： MFCD12964338
• Inchi： 1S/C11H12O4/c1-8(12)13-5-4-9-2-3-10-11(6-9)15-7-14-10/h2-3,6H,4-5,7H2,1H3
• InChI Key： BHESCKPEROWHRI-UHFFFAOYSA-N
• SMILES： C(OCCC1=CC=C2OCOC2=C1)(=O)C

Computed Properties

• Exact Mass: 208.074
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2

Experimental Properties

• Density: 1.225
• Boiling Point: 302.8°C at 760 mmHg
• Flash Point: 131.9°C
• Refractive Index: 1.536